Cas no 108233-96-1 (Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI))
![Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) structure](https://www.kuujia.com/scimg/cas/108233-96-1x300.png)
108233-96-1 structure
Product Name:Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)
CAS No:108233-96-1
Molecular Formula:C21H30N4O5
Molecular Weight:418.4867
CID:146186
PubChem ID:6442856
Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) Properties
Names and Identifiers
-
- Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)
- 2-[[(E)-2-[[4-methyl-2-[2-(methylamino)propanoylamino]pentanoyl]amino]-3-phenylprop-2-enoyl]amino]acetic acid
- Glycine, N-((Z)-alpha,beta-didehydro-N-(N-(N-methyl-L-alanyl)-D-leucyl)phenylalanyl)-
- 108340-87-0
- Glycine, N-((Z)-alpha,beta-didehydro-N-(N-(N-methyl-L-alanyl)-L-leucyl)phenylalanyl)-
- 108233-96-1
-
- InChIKey: RVSWYKVEDKJSES-GZTJUZNOSA-N
- Inchi: InChI=1S/C21H30N4O5/c1-13(2)10-16(24-19(28)14(3)22-4)21(30)25-17(20(29)23-12-18(26)27)11-15-8-6-5-7-9-15/h5-9,11,13-14,16,22H,10,12H2,1-4H3,(H,23,29)(H,24,28)(H,25,30)(H,26,27)/b17-11+
- SMILES: OC(CNC(/C(/NC(C(NC(C(NC)C)=O)CC(C)C)=O)=C\C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 418.22162007g/mol
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 11
- Monoisotopic Mass: 418.22162007g/mol
- Heavy Atom Count: 30
- Complexity: 641
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.6
- Topological Polar Surface Area: 137Ų
Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI) Related Literature
-
Cristinel Popovici,Ignacio Fernández,Pascual Oña-Burgos,Laura Roces,Santiago García-Granda,Fernando López Ortiz Dalton Trans., 2011,40, 6691-6703
-
Ana Maria Bago Rodriguez,Bernard P. Binks,Tomoko Sekine Faraday Discuss., 2016,191, 255-285
-
Thomas Fransson,Daria Burdakova,Patrick Norman Phys. Chem. Chem. Phys., 2016,18, 13591-13603
-
Yi-Fang Lu,Song-Hai Wu,Cong Wang,Yong Liu,Fu-Gen Huang,Bao-Dong Song,Xu Han Polym. Chem., 2023,14, 1933-1944
-
Adam C. Maahs,Erin E. Hetherington,Brandon J. Cooper,Riley E. Cooper,Nick N. Daanen,Michael Jennings,Sara E. Skrabalak,Kathryn E. Preuss Dalton Trans., 2018,47, 16232-16241
-
Hsu-Cheng Hua RSC Adv., 2017,7, 44724-44734
-
Jin Zhang,Meng-ting Tao,Chongchong Song,Bai Sun RSC Adv., 2020,10, 12365-12372
-
Yi Cui,Samantha Kwok,Andrew Bucholtz,Boyd Davis,Ralph A. Whitney,Philip G. Jessop New J. Chem., 2008,32, 1027-1037
108233-96-1 (Glycine, N-[(Z)-a,b-didehydro-N-[N-(N-methyl-L-alanyl)-L-leucyl]phenylalanyl]-(9CI)) Related Products
- 132182-92-4(1,1,1,2,2,3,4,5,5,5-Decafluoro-3-methoxy-4-(trifluoromethyl)pentane)
- 130348-90-2(1,16-Hexadecanedioic-d28 Acid)
- 13368-62-2(Ethanamine,2-(1,3,2-dioxaborinan-2-yloxy)-N,N-dimethyl-)
- 172897-75-5(Acetylfluoride,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]-)
- 162848-22-8(5-Bromo-4-methoxy-thiophene-3-carbonyl Chloride)
- 104766-62-3(Cyclopentanol,(1,3-butadiyne-1,4-diyl)bis- (9CI))
- 183500-94-9(1-(3-Chlorophenyl)piperazin-2-one Hydrochloride)
- 171058-18-7(1-Decyl-3-methylimidazolium chloride)
- 14573-97-8({2-3-(Dimethylamino)propoxyphenyl}methanol)
- 1096-80-6(2,3,5-Triphenyltetrazolium Bromide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
https://www.jx-pharm.com/index.html

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

SHANGHAI TAUTO BIOTECH CO., LTD.
Gold Member
CN Supplier
Bulk
https://en.tautochem.com/

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html